6-Aminonicotinohydrazide
Overview
Description
6-Aminonicotinohydrazide is a chemical compound with the molecular formula C6H8N4O . It is used in various scientific and industrial research .
Molecular Structure Analysis
The molecular structure of 6-Aminonicotinohydrazide consists of an amide group rotated such that the carbonyl O atom is syn to the pyridine N atom . The molecular formula is C6H8N4O .Scientific Research Applications
Biochemistry
6-Aminonicotinohydrazide: is utilized in biochemistry for proteomics research. Its molecular structure allows for interactions with various proteins, aiding in the study of protein functions and interactions. It serves as a biochemical tool for understanding cellular processes and identifying potential therapeutic targets .
Pharmacology
In pharmacology, 6-Aminonicotinohydrazide derivatives are explored for their potential cognitive benefits. They are examined for their effects on memory, oxidative stress, and cholinergic system activity in the brain. This research is crucial for developing new treatments for neurological disorders .
Material Science
This compound is also significant in material science. It contributes to the development of new materials with potential applications in electronics, photonics, and as precursors for more complex compounds used in various industrial processes .
Environmental Science
6-Aminonicotinohydrazide: and its derivatives could play a role in environmental science by contributing to the synthesis of compounds used in environmental remediation. They may help in the development of new methods for pollution control and sustainable environmental management .
Analytical Chemistry
In analytical chemistry, 6-Aminonicotinohydrazide is a candidate for developing analytical reagents. Its properties could be harnessed for creating sensitive and specific assays for detecting various analytes, which is essential for quality control in different industries .
Organic Synthesis
The compound is a precursor in the synthesis of heterocyclic compounds. It is used to create hydrazones and other nitrogen-containing heterocycles, which are important in the synthesis of pharmaceuticals and agrochemicals .
Mechanism of Action
Target of Action
The primary targets of 6-Aminonicotinohydrazide are currently unknown. This compound is a biochemical used for proteomics research
Biochemical Pathways
Given its status as a biochemical used in proteomics research , it may be involved in various biochemical reactions.
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 6-Aminonicotinohydrazide have not been extensively studied. These properties are crucial in determining the bioavailability of a compound. They are influenced by factors such as the physicochemical properties of the drug, human behavior (e.g., food and drug intake), and genetics .
Result of Action
As a biochemical used in proteomics research
Action Environment
The action, efficacy, and stability of 6-Aminonicotinohydrazide can be influenced by various environmental factors. For instance, it is stable at room temperature, but it may decompose under high temperatures, exposure to fire sources, and light . It is soluble in water and alcohol, but has poor solubility in chloroform and acetic acid . Safety measures should be taken to avoid contact with fire sources and oxidizing agents, inhalation of dust or solution, skin contact, and ingestion .
Safety and Hazards
properties
IUPAC Name |
6-aminopyridine-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O/c7-5-2-1-4(3-9-5)6(11)10-8/h1-3H,8H2,(H2,7,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUTYGKWOSMNYBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(=O)NN)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376902 |
Source
|
| Record name | 6-aminonicotinohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42596-56-5 |
Source
|
| Record name | 6-aminonicotinohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
